Cas no 890098-73-4 (3-Cyano-4'-iodobenzophenone)

• Product Name: 3-Cyano-4'-iodobenzophenone
• CAS No: 890098-73-4
• MF: C₁₄H₈INO
• MW: 333.123895645142
• MDL: MFCD02260433
• CID: 1936990
• PubChem ID: 24722851
• Update Time: 2025-10-29

3-Cyano-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodobenzoyl)benzonitrile
• 3-CYANO-4'-IODOBENZOPHENONE
• CTK5G2259
• AG-H-60398
• KB-181922
• AKOS016018301
• MFCD02260433
• DTXSID10641544
• 890098-73-4
• 3-Cyano-4'-iodobenzophenone

• MDL： MFCD02260433
• Inchi： 1S/C14H8INO/c15-13-6-4-11(5-7-13)14(17)12-3-1-2-10(8-12)9-16/h1-8H
• InChI Key： FQUSAVVYLNHLHZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 332.96500
• Monoisotopic Mass: 332.96506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.39388

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Cyano-4'-iodobenzophenone

3-Cyano-4'-iodobenzophenone (CAS No. 890098-73-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Cyano-4'-iodobenzophenone (CAS No. 890098-73-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyano and iodine substituents on a benzophenone backbone, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the synthesis, properties, and applications of 3-Cyano-4'-iodobenzophenone, highlighting recent advancements and its role in drug discovery.

Synthesis of 3-Cyano-4'-iodobenzophenone

The synthesis of 3-Cyano-4'-iodobenzophenone has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-iodophenylacetonitrile with benzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via a Friedel-Crafts acylation mechanism, yielding the desired product in good yields. Another method involves the iodination of 3-cyanobenzophenone using iodine monochloride (ICl) or N-iodosuccinimide (NIS) in an appropriate solvent like dichloromethane or acetonitrile.

The choice of synthetic route often depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing 3-Cyano-4'-iodobenzophenone. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Physical and Chemical Properties

3-Cyano-4'-iodobenzophenone is a solid compound with a molecular weight of 315.06 g/mol. It exhibits excellent thermal stability and is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). The presence of the cyano group imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity and biological activity.

Spectroscopic techniques such as UV-Vis, IR, and NMR have been used to characterize 3-Cyano-4'-iodobenzophenone. The UV-Vis spectrum typically shows strong absorption bands in the UV region due to π→π* transitions within the aromatic system. The IR spectrum reveals characteristic peaks for the cyano group (2220 cm^-1) and the carbonyl group (1680 cm^-1). NMR spectroscopy provides detailed information about the molecular structure, with distinct signals for the aromatic protons and the cyano group.

Biological Activity and Applications

3-Cyano-4'-iodobenzophenone has shown promising biological activity in various assays, making it a valuable starting point for drug discovery efforts. One area of significant interest is its potential as an anticancer agent. Studies have demonstrated that derivatives of 3-Cyano-4'-iodobenzophenone exhibit potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action for these compounds is not yet fully understood but is believed to involve multiple pathways. For example, some derivatives have been shown to induce apoptosis through the activation of caspase enzymes and the disruption of mitochondrial function. Others may target specific signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 3-Cyano-4'-iodobenzophenone has also been explored for its potential as an antimicrobial agent. Research has indicated that certain derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes them attractive candidates for developing new antibiotics to combat drug-resistant strains.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent studies have shed new light on the potential applications of 3-Cyano-4'-iodobenzophenone. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of substituted benzophenones as potential inhibitors of protein-protein interactions (PPIs). Among these compounds, a derivative of 3-Cyano-4'-iodobenzophenone showed high affinity for a specific PPI target involved in cancer progression.

Another study focused on the use of computational methods to predict the binding modes and affinities of various benzophenone derivatives to key enzymes involved in cancer metabolism. The results indicated that certain derivatives of 3-Cyano-4'-iodobenzophenone could effectively inhibit these enzymes, suggesting their potential as metabolic disruptors.

FUTURE PERSPECTIVES AND CONCLUSIONS

The versatility and unique properties of 3-Cyano-4'-iodobenzophenone make it an attractive scaffold for further exploration in medicinal chemistry. Ongoing research aims to optimize its structure through rational design strategies to enhance its biological activity while minimizing toxicity. Additionally, efforts are being made to develop more efficient synthetic routes that are scalable and environmentally sustainable.

In conclusion, 3-Cyano-4'-iodobenzophenone (CAS No. 890098-73-4) represents a promising lead compound with significant potential for drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for researchers working in various areas of medicinal chemistry. As new findings continue to emerge, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.